Cas no 5965-97-9 (2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(prop-2-en-1-yl)acetamide
• CAS No: 5965-97-9
• MF: C₁₅H₁₇N₃O₂S₂
• MW: 335.444380521774
• CID: 1616433
• PubChem ID: 1734907
• Update Time: 2025-04-21

2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(prop-2-en-1-yl)acetamide
• Acetamide, 2-[(3,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-2-propen-1-yl-
• acetamide, N-2-propen-1-yl-2-[(5,6,7,8-tetrahydro-4-hydroxy[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-
• N-Allyl-2-[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• N-Allyl-2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• 2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-prop-2-enylacetamide
• N-allyl-2-((4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide
• DTXSID90365034
• CBMicro_039000
• BIM-0039032.P001
• SR-01000441975-1
• STK855913
• Cambridge id 5965979
• AKOS005632375
• Z13682496
• STL079576
• SR-01000441975
• AKOS000531602
• 2-[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(prop-2-en-1-yl)acetamide
• F0464-0013
• 325476-27-5
• N-allyl-2-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetamide
• 5965-97-9
• AB00667955-01

• Inchi： 1S/C15H17N3O2S2/c1-2-7-16-11(19)8-21-15-17-13(20)12-9-5-3-4-6-10(9)22-14(12)18-15/h2H,1,3-8H2,(H,16,19)(H,17,18,20)
• InChI Key： INFYAFWRYSZXTN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC(NCC=C)=O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 335.07641
• Monoisotopic Mass: 335.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 70.56